2-chlorophosphanyl-N,N-dimethylaniline

• Molecular Formula: C8H11ClNP
• Molecular Weight: 187.60 g/mol
• IUPAC Name: 2-chlorophosphanyl-N,N-dimethylaniline
• InChI: InChI=1S/C8H11ClNP/c1-10(2)7-5-3-4-6-8(7)11-9/h3-6,11H,1-2H3
• InChI Key: NTLBIPUNDHCYFM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC=C1PCl

Description

2-Chlorophosphanyl-N,N-dimethylaniline is an organophosphorus compound featuring a dimethylaniline backbone substituted with a chlorophosphanyl group at the ortho position of the aromatic ring. This structural motif imparts unique electronic and steric properties, distinguishing it from simpler halogenated or alkylated dimethylaniline derivatives.

Comparison with Similar Compounds

Structural and Electronic Differences

Key Compounds for Comparison:

• 3-Bromo-4-iodo-N,N-dimethylaniline (halogenated derivatives)

Table 1: Structural and Electronic Properties

Compound	Substituent(s)	Molecular Weight (g/mol)	Key Electronic Effects
2-Chlorophosphanyl-N,N-dimethylaniline	-PCl (ortho)	~187.6*	Phosphanyl group: σ-donor, π-acceptor; enhances electrophilicity of the ring
3-Chloro-N,N-dimethylaniline	-Cl (meta)	169.65	Chlorine: electron-withdrawing inductive effect, weak resonance donation
3-Bromo-4-iodo-N,N-dimethylaniline	-Br (meta), -I (para)	355.97	Heavy halogens: strong inductive withdrawal, steric bulk
N,N-Dimethylaniline	None	121.18	Electron-rich aromatic ring due to N,N-dimethylamino group

*Estimated based on analogous structures.

Additionally, phosphorus’s ability to participate in hyperconjugation and coordinate with metals (e.g., in catalysis) differentiates it from halogenated analogs .

Physicochemical Properties

• Partition Coefficients (logKPLW): N,N-Dimethylaniline derivatives with hydrogen-bonding groups (e.g., -NH₂, -OH) exhibit overestimated logKPLW values due to polar interactions . The chlorophosphanyl group in the target compound likely reduces hydrogen-bonding capacity compared to phenolic analogs, increasing hydrophobicity. Exact logKPLW data are unavailable but inferred to differ significantly from halogenated derivatives.

• Thermal Stability :

  • Halogenated dimethylanilines (e.g., 3-bromo-4-iodo derivative) may decompose under high temperatures due to C-X bond cleavage .
  • Phosphorus-containing compounds often exhibit higher thermal stability but may undergo oxidation or hydrolysis.

Reactivity in Demethylation and Catalytic Reactions

• Enzymatic Demethylation: N,N-Dimethylaniline undergoes pH-dependent demethylation via chloroperoxidase or cytochrome P-450, with optimal activity near neutral pH .

• Reactivity in Condensation/Cross-Coupling :

  • Halogenated derivatives (e.g., 3-bromo-4-iodo) participate in Suzuki-Miyaura couplings due to reactive C-Br/I bonds .
  • The P-Cl bond in the target compound may enable phosphorylation reactions or serve as a ligand in metal catalysis.

Analytical Methods and Purity Assessment

• Gas Chromatography (GC) :

  • N,N-Dimethylaniline is analyzed using GC with a DB-35 column (retention time: ~4.4 min) .
  • The phosphanyl group in the target compound would likely alter retention behavior, requiring method optimization (e.g., column phase, temperature gradient).

• Spectroscopic Identification :

  • Halogenated derivatives are characterized via distinct mass spectral fragmentation (e.g., M⁺ peaks for Br/I isotopes) .
  • The target compound’s phosphorus atom would yield a unique isotopic pattern (³¹P, 100% abundance) in HRMS.